Cas no 1171715-21-1 (1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 1171715-21-1
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• MDL: MFCD10001577
• CID: 5215733
• Update Time: 2026-03-06

1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole
• STK353414
• 3-nitro-1-(propan-2-yl)-5-(trifluoromethyl)-1H-pyrazole
• 1-Isopropyl-3-nitro-5-trifluoromethyl-1H-pyrazole
• 1H-Pyrazole, 1-(1-methylethyl)-3-nitro-5-(trifluoromethyl)-

• MDL： MFCD10001577
• Inchi： 1S/C7H8F3N3O2/c1-4(2)12-5(7(8,9)10)3-6(11-12)13(14)15/h3-4H,1-2H3
• InChI Key： TXGGGMROASTGGS-UHFFFAOYSA-N
• SMILES： FC(C1=CC([N+](=O)[O-])=NN1C(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: NA
• Density: 1.5±0.1 g/cm3
• Boiling Point: 243.1±35.0 °C at 760 mmHg

1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole

Chemical Compound CAS No. 1171715-21-1: 1-Isopropyl-3-nitro-5-(trifluoromethyl)-1H-pyrazole

The chemical compound with CAS No. 117172 and product name

Chemical Structure and Properties:

The compound CAS No. is a heterocyclic aromatic compound with a pyrazole ring substituted at positions , , and . The pyrazole ring is a five-membered ring containing two nitrogen atoms at positions and . At position , there is an isopropyl group, which introduces branching and increases the molecule's steric hindrance. At position , a nitro group (-NO₂) is attached, which is a strong electron-withdrawing group. At position , there is a trifluoromethyl group (-CF₃), another electron-withdrawing group that also contributes to the molecule's stability and reactivity.

Synthesis and Applications:

The synthesis of CAS No. has been explored through various routes, including condensation reactions and nucleophilic substitutions. Recent studies have focused on optimizing the reaction conditions to improve yield and purity, particularly in the presence of sensitive functional groups like the nitro and trifluoromethyl substituents.

In terms of applications, CAS No. has shown promise in several fields. In the pharmaceutical industry, its unique combination of electron-withdrawing groups makes it a potential candidate for drug development, particularly in targeting specific enzymes or receptors. In agriculture, it has been investigated as a potential herbicide due to its ability to inhibit key plant enzymes without significant toxicity to mammals.

Recent Research Findings:

Recent studies have highlighted the potential of CAS No.